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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexene

Cat. No.: B14642979 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethylcyclohexene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dimethylcyclohexene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dimethylcyclohexene is a highly flammable liquid and vapor that can cause skin and eye

irritation.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1] Vapors have the

potential to form explosive mixtures with air.[1] Therefore, strict adherence to safety protocols

and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 1989 standard

are required.[4] A face shield should be worn over safety glasses when there is a risk of

splashing or a highly exothermic reaction.[4][5]

Skin Protection:
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Gloves: Disposable nitrile gloves provide good short-term protection against a broad range

of chemicals.[4] Always consult the glove manufacturer's chemical resistance guide to

ensure the chosen glove material is appropriate for 3,5-Dimethylcyclohexene.[4][5]

Gloves should be inspected before each use and replaced immediately if contaminated.[4]

Lab Coat: A flame-retardant and antistatic lab coat is essential.[1] The lab coat should be

fully buttoned to cover as much skin as possible.[4]

Clothing and Footwear: Wear long pants and closed-toe, closed-heel shoes that cover the

entire foot.[4] Avoid clothing made of polyester or acrylic fabrics.[4] In areas with

flammable materials, antistatic safety footwear should be considered.[6]

Respiratory Protection: If working in a poorly ventilated area or when vapors or aerosols are

generated, a NIOSH/MSHA-approved respirator is required.[1][7] The use of a respirator

may require annual medical evaluations and fit testing.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for 3,5-Dimethylcyclohexene and its

isomers.

Property Value Source

Molecular Formula C8H14 [8]

Molecular Weight 110.20 g/mol [8]

Boiling Point 118 - 120 °C (244 - 248 °F) [1]

Density 0.777 g/cm3 at 25 °C (77 °F) [1]

Flash Point
6 °C (42.8 °F) (for 1,3-

Dimethylcyclohexane)
[2][9]

Flammability
Highly flammable liquid and

vapour
[1][10][11]
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Use spark-proof tools and explosion-proof equipment.[2][3][9]

Ground and bond containers and receiving equipment to prevent static discharge.[1][7][11]

Keep away from heat, sparks, open flames, and other ignition sources.[1][7][9][11]

Avoid contact with skin and eyes.[2][3]

Do not eat, drink, or smoke when handling this chemical.[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9][11]

Keep away from sources of ignition.[1][9][11]

Store in a designated flammables area.[2][3][9]

Spill Management:

Small Spills:

Eliminate all ignition sources.[12]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2][3]

Use non-sparking tools to collect the absorbed material.[12]

Place the material in a suitable, closed container for disposal.[2][3]

Large Spills:

Evacuate the area.[12]

Dike the spill to prevent it from entering waterways or sewers.[12]
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Follow your institution's emergency procedures for large chemical spills.

Disposal Plan
Dispose of 3,5-Dimethylcyclohexene and any contaminated materials in accordance with

all local, regional, national, and international regulations.[1][9][10]

Do not dispose of the chemical down the drain.[1]

Waste material should be disposed of in an approved waste disposal plant.[1]

Leave chemicals in their original containers and do not mix with other waste.[1]

Handle uncleaned containers as you would the product itself.[1]

Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of 3,5-
Dimethylcyclohexene.
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Caption: Workflow for the safe handling of 3,5-Dimethylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

5. americanchemistry.com [americanchemistry.com]

6. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

7. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

8. 3,5-Dimethylcyclohexene | C8H14 | CID 143321 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. fishersci.com [fishersci.com]

10. agilent.com [agilent.com]

11. cpachem.com [cpachem.com]

12. DIMETHYLCYCLOHEXANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dimethylcyclohexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14642979#personal-protective-equipment-for-
handling-3-5-dimethylcyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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